Cas no 2228652-95-5 (1-(5-propylthiophen-2-yl)cyclobutan-1-amine)

• Product Name: 1-(5-propylthiophen-2-yl)cyclobutan-1-amine
• CAS No: 2228652-95-5
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6403229
• PubChem ID: 165694955
• Update Time: 2025-10-31

1-(5-propylthiophen-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-propylthiophen-2-yl)cyclobutan-1-amine
• EN300-1752747
• 2228652-95-5

• Inchi： 1S/C11H17NS/c1-2-4-9-5-6-10(13-9)11(12)7-3-8-11/h5-6H,2-4,7-8,12H2,1H3
• InChI Key： NUCKKCKRZPWQAY-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1C1(CCC1)N

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(5-propylthiophen-2-yl)cyclobutan-1-amine

Professional Introduction to 1-(5-propylthiophen-2-yl)cyclobutan-1-amine (CAS No: 2228652-95-5)

1-(5-propylthiophen-2-yl)cyclobutan-1-amine), identified by the CAS number 2228652-95-5, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of heterocyclic amines, characterized by its cyclobutane ring fused with a thiophene moiety, which is further substituted with a propyl group. The combination of these structural elements imparts distinct chemical reactivity and biological potential, making it a valuable scaffold for drug discovery and development.

The< b>1-(5-propylthiophen-2-yl)cyclobutan-1-amine molecule exhibits a rich chemical profile that has been explored in various research studies. The cyclobutane ring, being a six-membered saturated heterocycle, contributes to the overall stability of the compound while allowing for diverse functionalization. The thiophene ring, on the other hand, is known for its aromaticity and ability to participate in π-stacking interactions, which are crucial for molecular recognition processes. The propyl substituent enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability.

In recent years, there has been growing interest in thiophene-based compounds due to their wide range of biological activities. Studies have demonstrated that molecules containing thiophene moieties often exhibit potent pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The< b>1-(5-propylthiophen-2-yl)cyclobutan-1-amine compound, with its unique structural features, has been investigated for its potential therapeutic applications. Research indicates that it may interact with specific biological targets, leading to novel mechanisms of action that could be exploited in drug design.

The synthesis of< b>1-(5-propylthiophen-2-yl)cyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the cyclobutane derivative followed by functionalization with a thiophene ring. Subsequent introduction of the propyl group completes the molecular structure. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The pharmacological properties of< b>1-(5-propylthiophen-2-yl)cyclobutan-1-amine have been studied in various preclinical models. Preliminary findings suggest that this compound may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has shown promise in inhibiting enzymes associated with inflammation and oxidative stress, which are key factors in chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate receptor activity makes it a candidate for developing treatments targeting neurological conditions.

The< b>CAS No: 2228652-95-5 designation ensures that researchers can accurately identify and reference this compound in their work. This standardized identification system is crucial for ensuring consistency across different studies and facilitating collaboration among scientists worldwide. The availability of< b>1-(5-propylthiophen-2-yl)cyclobutan-1-amine through reputable chemical suppliers allows researchers to conduct further investigations into its potential applications without unnecessary delays or complications.

In conclusion, 1-(5-propylthiophen-2-ylicyclobutanamine) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic chemistry techniques, and preliminary studies suggest its utility in addressing various therapeutic challenges. As research continues to uncover new applications for thiophene-based compounds, 1-(5-propylthiophen-cyclobutanamine) is poised to play an important role in the development of novel treatments.